ethyl 2-(4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C24H33N3O7S2.ClH/c1-5-34-24(29)21-19-10-11-26(2)16-20(19)35-23(21)25-22(28)17-6-8-18(9-7-17)36(30,31)27(12-14-32-3)13-15-33-4;/h6-9H,5,10-16H2,1-4H3,(H,25,28);1H
• InChI Key: QTYGFFBVHFCOET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC.Cl
• Molecular Formula: C24H34ClN3O7S2
• Molecular Weight: 576.1 g/mol

Description

Ethyl 2-(4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C24H34ClN3O7S2 and its molecular weight is 576.12. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Highly Functionalized Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, leading to ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and complete regioselectivity. This mechanism suggests potential pathways for synthesizing structurally related compounds, demonstrating the reactivity of similar chemical structures in annulation reactions (Zhu, Lan, & Kwon, 2003).

• Synthesis of Novel Pyrido and Thieno Pyrimidines : The synthesis of 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates explores the chemical versatility of pyridine and thieno derivatives. These compounds serve as synthons for further chemical transformations, highlighting the compound's role in synthesizing fused polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Complexes of Pyridine-based Ligands : The study on complexes of pyridine-based, tridentate, sulphur-containing ligands, including 2,6-bis(ethylthiomethyl)pyridine, showcases the ability of related compounds to form complexes with various metals. This research provides insight into the potential applications of the compound in coordination chemistry and materials science (Teixidor et al., 1989).